Cas no 877125-71-8 (tert-Butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 877125-71-8
• MF: C₁₄H₂₄F₂N₂O₂
• MW: 290.349370956421
• CID: 1040306
• PubChem ID: 53419023
• Update Time: 2025-05-24

tert-Butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate
• 1,1-Dimethylethyl 4-(3,3-difluoro-1-pyrrolidinyl)-1-piperidinecarboxylate (ACI)
• 4-(3,3-difluoro-pyrrolidin-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
• DB-344349
• tert-Butyl4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate
• DTXSID70697481
• F51828
• SCHEMBL3597743
• CS-0362686
• SB43605
• 877125-71-8

• MDL： MFCD18072967
• Inchi： 1S/C14H24F2N2O2/c1-13(2,3)20-12(19)17-7-4-11(5-8-17)18-9-6-14(15,16)10-18/h11H,4-10H2,1-3H3
• InChI Key： XMIILQYXWZXEHK-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(N2CC(F)(F)CC2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 290.18058434g/mol
• Monoisotopic Mass: 290.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 877125-71-8)

Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 877125-71-8, represents a novel class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a tert-butyl group and a 3,3-difluoropyrrolidin-1-yl moiety, make it a valuable scaffold for drug discovery and development.

The tert-butyl group is a well-known protective group in organic synthesis, but its incorporation into this molecule also confers steric hindrance, which can influence the compound's binding affinity and selectivity. The 3,3-difluoropyrrolidin-1-yl moiety adds another layer of complexity, introducing fluorine atoms that can modulate metabolic stability and electronic properties. These features make Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate a particularly interesting candidate for further investigation.

In recent years, there has been a growing interest in the development of new therapeutic agents that target complex biological pathways. The compound Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate has shown potential in several preclinical studies, particularly in the context of central nervous system (CNS) disorders. Its ability to interact with specific neurotransmitter receptors has been explored in detail, suggesting its utility as a lead compound for the development of novel psychoactive drugs.

The synthesis of Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group is typically achieved through tert-butylation reactions, while the incorporation of the 3,3-difluoropyrrolidin-1-yl moiety often requires more sophisticated fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The pharmacological profile of Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate has been extensively studied in both in vitro and in vivo models. Initial findings suggest that this compound exhibits potent activity at certain receptor targets, making it a promising candidate for further development. Additionally, its metabolic stability has been evaluated, revealing that the presence of fluorine atoms enhances its resistance to degradation by metabolic enzymes.

The potential applications of Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate extend beyond CNS disorders. Recent research has also explored its potential in treating neurological conditions such as Parkinson's disease and Alzheimer's disease. The unique structural features of this compound allow it to interact with specific protein targets involved in these diseases, offering a new avenue for therapeutic intervention.

In conclusion, Tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 877125-71-8) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the treatment of various diseases.